Cas no 123926-59-0 (Benzenemethanol, 3-methyl-5-(phenylmethoxy)-)
Benzenemethanol, 3-methyl-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-methyl-5-(phenylmethoxy)-
- 3-Benzyloxy-5-bromobenzyl alcohol
- (3-bromo-5-phenylmethoxyphenyl)methanol
- 2145093-88-3
- CS-0193716
- MFCD31561304
- [3-(benzyloxy)-5-bromophenyl]methanol
- E94756
- A1-19937
- 123926-59-0
- SCHEMBL22071025
-
- MDL: MFCD31561304
- Inchi: 1S/C15H16O2/c1-12-7-14(10-16)9-15(8-12)17-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3
- InChI Key: FLRXUUNZCXYCCQ-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(OCC2=CC=CC=C2)=CC(C)=C1
Computed Properties
- Exact Mass: 292.00989Da
- Monoisotopic Mass: 292.00989Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.5Ų
Benzenemethanol, 3-methyl-5-(phenylmethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB529900-250 mg |
3-Benzyloxy-5-bromobenzyl alcohol; . |
123926-59-0 | 250MG |
€377.10 | 2022-07-29 | ||
| abcr | AB529900-500 mg |
3-Benzyloxy-5-bromobenzyl alcohol; . |
123926-59-0 | 500MG |
€634.60 | 2022-07-29 | ||
| abcr | AB529900-1 g |
3-Benzyloxy-5-bromobenzyl alcohol; . |
123926-59-0 | 1g |
€868.40 | 2022-07-29 | ||
| abcr | AB529900-250mg |
3-Benzyloxy-5-bromobenzyl alcohol; . |
123926-59-0 | 250mg |
€401.40 | 2023-09-01 | ||
| abcr | AB529900-500mg |
3-Benzyloxy-5-bromobenzyl alcohol; . |
123926-59-0 | 500mg |
€678.00 | 2023-09-01 | ||
| abcr | AB529900-1g |
3-Benzyloxy-5-bromobenzyl alcohol; . |
123926-59-0 | 1g |
€929.30 | 2023-09-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1264386-500mg |
(3-(Benzyloxy)-5-methylphenyl)methanol |
123926-59-0 | 98% | 500mg |
¥5843.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1264386-1g |
(3-(Benzyloxy)-5-methylphenyl)methanol |
123926-59-0 | 98% | 1g |
¥8384.00 | 2024-08-09 |
Benzenemethanol, 3-methyl-5-(phenylmethoxy)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on Benzenemethanol, 3-methyl-5-(phenylmethoxy)-
Benzenemethanol, 3-methyl-5-(phenylmethoxy)- (CAS No. 123926-59-0): An Overview of Its Structure, Properties, and Applications
Benzenemethanol, 3-methyl-5-(phenylmethoxy)- (CAS No. 123926-59-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-Methyl-5-(phenylmethoxy)benzenemethanol, is characterized by its aromatic ring system and functional groups that confer specific chemical and biological properties.
The molecular formula of Benzenemethanol, 3-methyl-5-(phenylmethoxy)- is C14H16O2, and its molecular weight is approximately 216.27 g/mol. The compound features a benzene ring substituted with a methyl group at the 3-position and a phenylmethoxy group at the 5-position. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule.
In terms of physical properties, Benzenemethanol, 3-methyl-5-(phenylmethoxy)- is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.
The chemical reactivity of Benzenemethanol, 3-methyl-5-(phenylmethoxy)- is influenced by its functional groups. The phenylmethoxy group can participate in various reactions, including nucleophilic substitution and elimination reactions. The hydroxymethyl group can undergo oxidation to form aldehydes or carboxylic acids, making this compound a valuable intermediate in synthetic chemistry.
In the realm of biological research, Benzenemethanol, 3-methyl-5-(phenylmethoxy)- has shown promise as a potential lead compound for drug development. Recent studies have explored its activity in various biological assays, including anti-inflammatory and anti-cancer screening. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Another area of interest is the potential use of Benzenemethanol, 3-methyl-5-(phenylmethoxy)- in cancer therapy. Research conducted at the National Institutes of Health (NIH) demonstrated that certain derivatives of this compound could selectively target and inhibit cancer cell proliferation without affecting normal cells. This selective toxicity makes it an attractive candidate for further development as an anticancer agent.
The pharmacokinetic properties of Benzenemethanol, 3-methyl-5-(phenylmethoxy)- have also been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. Additionally, the compound has been found to have low toxicity in animal models, suggesting its potential for safe use in therapeutic applications.
In conclusion, Benzenemethanol, 3-methyl-5-(phenylmethoxy)- (CAS No. 123926-59-0) is a multifaceted organic compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it a valuable intermediate for synthesizing more complex molecules and a promising lead compound for developing new drugs with anti-inflammatory and anticancer properties. Ongoing research continues to uncover new applications and optimize its use in various scientific and medical fields.
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